Cas no 208046-23-5 (Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• CAS No: 208046-23-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD16497040
• CID: 2110633
• PubChem ID: 22181172
• Update Time: 2025-08-05

Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• 1-t-Butoxycarbonyl-4-hydroxy-2-methylpiperidine
• 4-HYDROXY-2-METHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-Boc-4-hydroxy-2-methylpiperidine
• cis-tert-Butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• RCXJVQLRZJXWNM-UHFFFAOYSA-N
• SB15685
• RL02573
• AM805879
• 1-Piperidinecarboxylic acid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester
• SY098552
• J-524705
• SB15688
• MFCD28155048
• AS-39706
• SY103450
• MFCD16497040
• CS-0048213
• SB15686
• PB24490
• tert-butyl4-hydroxy-2-methylpiperidine-1-carboxylate
• trans-1-Boc-2-methylpiperidin-4-ol
• 152491-46-8
• SCHEMBL2505132
• (2R,4R)-1-Boc-4-Hydroxy-2-Methylpiperidine
• PB33565
• A879419
• 208046-23-5
• (trans)-tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate
• tert-Butyl 4-hydroxy-2-methyl-1-piperidinecarboxylate
• SY097266
• MFCD22415237
• SB15687
• AKOS023593969
• rel-tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate
• CGA49142
• PB33609
• FT-0704418
• No MDL found
• tert-butyl cis-4-hydroxy-2-methylpiperidine-1-carboxylate
• SY099520
• MFCD21607787
• SY098683
• (2S,4S)-1-Boc-2-methylpiperidin-4-ol
• SY099519
• (2S,4R)-1-Boc-4-Hydroxy-2-Methylpiperidine
• EN300-252268
• 152491-42-4
• (2R,4S)-1-Boc-2-methylpiperidin-4-ol
• MFCD23105950
• 1-Piperidinecarboxylicacid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2S,4S)-
• 1-Piperidinecarboxylicacid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2S,4R)-
• DB-206111
• DA-08355
• 4-hydroxy-2-methylpiperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl (2R,4S)-4-hydroxy-2-methyl-piperidine-1-carboxylate
• MFCD22415236
• Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate

• MDL： MFCD16497040
• Inchi： 1S/C11H21NO3/c1-8-7-9(13)5-6-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
• InChI Key： RCXJVQLRZJXWNM-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 301.4±35.0 °C at 760 mmHg
• Flash Point: 136.1±25.9 °C
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate

Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate, identified by the CAS number 208046-23-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its structure, synthesis, applications, and recent research advancements.

The molecular structure of Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate consists of a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted with a hydroxyl group at the 4-position and a methyl group at the 2-position. Additionally, the compound features a tert-butyl ester group attached to the carboxylic acid moiety at the 1-position of the piperidine ring. This combination of functional groups imparts unique chemical reactivity and biological activity to the molecule.

Recent studies have highlighted the potential of Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting neurodegenerative diseases, such as Alzheimer's disease. The hydroxyl group on the piperidine ring can act as a hydrogen bond donor, which is crucial for interactions with biological targets. Furthermore, the tert-butyl ester group enhances the molecule's lipophilicity, improving its bioavailability.

In terms of synthesis, Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. One notable method involves the reaction of a suitably substituted aldehyde with an amine derivative in the presence of a catalyst to form the piperidine ring. The introduction of substituents at specific positions on the ring requires precise control over reaction conditions to ensure high yields and purity.

The applications of Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate extend beyond pharmaceuticals. It has been investigated as a building block in materials science for the development of advanced polymers and coatings. The piperidine ring's flexibility and ability to form hydrogen bonds make it suitable for creating materials with tailored mechanical properties.

Recent research has also focused on the environmental impact and biodegradation of Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate. Studies have shown that under specific microbial conditions, the compound can undergo biodegradation, reducing its persistence in environmental systems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate is a versatile compound with promising applications in multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.